5-cyclopropyl-N-((6-(furan-3-yl)pyridin-3-yl)methyl)isoxazole-3-carboxamide

• IUPAC Name: 5-cyclopropyl-N-[[6-(furan-3-yl)pyridin-3-yl]methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C17H15N3O3/c21-17(15-7-16(23-20-15)12-2-3-12)19-9-11-1-4-14(18-8-11)13-5-6-22-10-13/h1,4-8,10,12H,2-3,9H2,(H,19,21)
• InChI Key: HUPAXYOACKHNQE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NO2)C(=O)NCC3=CN=C(C=C3)C4=COC=C4
• Molecular Formula: C17H15N3O3
• Molecular Weight: 309.32 g/mol

Description

5-cyclopropyl-N-((6-(furan-3-yl)pyridin-3-yl)methyl)isoxazole-3-carboxamide, also known as CPI-444, is a small molecule inhibitor that targets the adenosine A2A receptor. This receptor is a G protein-coupled receptor that is expressed on immune cells, including T cells and natural killer cells. CPI-444 has shown promising results in preclinical studies as a potential therapy for cancer and autoimmune diseases.

Scientific Research Applications

Antiprotozoal Agents

Research on compounds with furan and isoxazole rings, such as 2-[5-(4-Amidinophenyl)-furan-2-yl]-5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine derivatives, has demonstrated significant antiprotozoal activity. These compounds exhibit strong DNA affinities and have shown excellent in vitro and in vivo activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum, suggesting their potential as therapeutic agents in treating diseases like sleeping sickness and malaria (Ismail et al., 2004).

Heterocyclic Synthesis

The synthesis and transformations of heterocycles, particularly those containing furan rings, are vital for creating novel compounds with potential applications in drug discovery and material science. Studies on the fusion of furan-2-ylthiazole to benzimidazole derivatives and the multicomponent reactions of carbonyl compounds with cyanoacetic acid derivatives highlight the versatility of these compounds in synthesizing diverse heterocyclic structures (El’chaninov & Aleksandrov, 2017; Shestopalov et al., 2008).

Anticancer and Anti-inflammatory Agents

Compounds featuring the pyrazolopyrimidine moiety, synthesized through reactions involving furan derivatives, have been evaluated for their anticancer and anti-5-lipoxygenase activities. These studies underscore the potential of such compounds in the development of new therapeutic agents targeting cancer and inflammation (Rahmouni et al., 2016).

Analytical and Spectral Studies

Analytical and spectral studies on furan ring-containing organic ligands and their metal complexes have provided insights into the synthesis, characterization, and chelating properties of these compounds. Such research is fundamental for the development of new materials and catalysts (Patel, 2020).